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Compound of Interest

Compound Name: Cyclopentene oxide

Cat. No.: B1362415 Get Quote

Technical Support Center: Cyclopentene Oxide
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with Cyclopentene oxide.

Frequently Asked Questions (FAQs)
What are the primary hazards associated with Cyclopentene oxide?

Cyclopentene oxide is classified as a hazardous substance with several primary risks. It is a

highly flammable liquid and vapor, with a flash point of 10°C (50°F)[1][2]. The substance is

known to cause skin irritation and serious eye irritation[1][3][4][5]. Inhalation may lead to

respiratory irritation, with potential symptoms including dizziness, headaches, and nausea[1][6].

Furthermore, it is suspected of causing genetic defects[7][8][9].

What are the physical and chemical properties of Cyclopentene oxide?

Cyclopentene oxide is a colorless to pale yellow liquid with a characteristic ether-like odor[6].

It is soluble in organic solvents but immiscible with water[6][10][11]. Its vapors are heavier than

air and can travel to an ignition source, potentially causing a flashback[1][12].

What personal protective equipment (PPE) is required when handling Cyclopentene oxide?

When handling Cyclopentene oxide, appropriate personal protective equipment is mandatory

to ensure safety. This includes:
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Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166[1][5].

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure. A

complete suit protecting against chemicals is recommended[1][5].

Respiratory Protection: Use a respirator with a suitable filter (e.g., type ABEK EN14387) if

working in a poorly ventilated area or when engineering controls are insufficient[2][5]. All

respiratory protection must be tested and approved under government standards like NIOSH

(US) or CEN (EU)[5].

How should Cyclopentene oxide be stored properly?

Cyclopentene oxide should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area, away from heat, sparks, and open flames[1][6]. The recommended storage

temperature is between 2-8°C in a refrigerator suitable for flammables[2][6][10]. It must be

stored locked up and away from incompatible materials[1][6].

What materials are incompatible with Cyclopentene oxide?

Cyclopentene oxide can react vigorously with certain substances. It is incompatible with

strong acids, bases, and strong oxidizing agents[1][4][6]. Contact with these materials should

be strictly avoided to prevent hazardous reactions[6].

What is the correct procedure for handling a Cyclopentene oxide spill?

In the event of a spill, immediately eliminate all sources of ignition and ensure the area is well-

ventilated[4][12]. Wear full personal protective equipment, including respiratory protection.

Absorb the spill with an inert, non-combustible material such as dry earth or sand[12]. Use non-

sparking tools to collect the absorbed material and place it into a suitable, closed container for

disposal[1][12]. Do not let the product enter drains[5].

What are the first-aid measures for Cyclopentene oxide exposure?

Immediate medical attention is required for any significant exposure.
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Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration or oxygen and seek immediate medical attention[1][3][13].

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water for at least 15 minutes[1][3]. If skin irritation persists, consult a

physician[1].

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also

under the eyelids. Remove contact lenses if present and easy to do so. Seek immediate

medical attention[1][6].

Ingestion: Do not induce vomiting. Clean the mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person and seek immediate

medical attention[1][4][5].

How should Cyclopentene oxide waste be disposed of?

Disposal of Cyclopentene oxide must be handled by a licensed professional waste disposal

service. The material and its container must be disposed of as hazardous waste in accordance

with local, state, and federal regulations[1][5]. Do not dispose of it into the sewer system or the

environment[5][14].

Quantitative Data Summary
The following table summarizes key quantitative data for Cyclopentene oxide.
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Property Value Citations

CAS Number 285-67-6 [1][2][6]

Molecular Formula C₅H₈O [1][11]

Molecular Weight 84.12 g/mol [1][2]

Appearance
Clear, colorless to very faintly

yellow liquid
[6][10]

Boiling Point 102 °C / 215.6 °F [1][2][10]

Flash Point 10 °C / 50 °F (closed cup) [1][2][10]

Density 0.964 g/mL at 25 °C [1][2][10]

Storage Temperature 2-8 °C [2][6][10]

Water Solubility Immiscible [6][10]

Experimental Protocols
General Protocol for Safe Handling and Dispensing
This protocol outlines the standard procedure for safely handling and dispensing

Cyclopentene oxide in a laboratory setting.

Preparation and Precaution:

Ensure an eyewash station and safety shower are readily accessible and operational[1].

Confirm that the work area, typically a chemical fume hood, is clean and certified.

Assemble all necessary equipment (glassware, syringes, etc.) and ensure it is dry and free

from contaminants.

Don appropriate PPE: chemical safety goggles, a face shield, chemical-resistant gloves,

and a lab coat.

Dispensing the Reagent:
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All handling of Cyclopentene oxide must be performed inside a certified chemical fume

hood[1].

Ground all metal equipment and containers to prevent static electricity discharge, which

can ignite the flammable vapors[1][4].

Use only non-sparking tools for opening and handling containers[1][12].

When transferring the liquid, do so slowly to minimize splashing and vapor generation.

Keep the container tightly closed when not in use[1][6].

Post-Dispensing and Cleanup:

After dispensing, securely seal the Cyclopentene oxide container and return it to its

designated cold storage (2-8°C)[2][6].

Decontaminate any surfaces that may have come into contact with the chemical.

Dispose of any contaminated materials (e.g., pipette tips, wipes) in a designated

hazardous waste container[1].

Remove PPE carefully, avoiding contact with the outer surfaces, and wash hands

thoroughly with soap and water[5].

Visual Safety Guides
The following diagrams illustrate critical safety workflows for handling Cyclopentene oxide.
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Emergency Response Workflow for Cyclopentene Oxide Spill

Spill Detected

Assess Situation
(Size, Location, Hazards)

Evacuate Immediate Area
Alert Colleagues

Eliminate Ignition Sources
(Power off equipment)

Don Appropriate PPE
(Respirator, Gloves, Goggles)

Contain Spill
(Use inert absorbent material)

Clean Up Spill
(Use non-sparking tools)

Dispose of Waste
(Sealed, labeled container)

Decontaminate Area & PPE

Incident Reported & Resolved

Click to download full resolution via product page

Caption: Emergency response workflow for a Cyclopentene oxide spill.
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PPE Selection Logic for Handling Cyclopentene Oxide

Define Task

Small Quantity Transfer
(<10 mL in Fume Hood)

Low Exposure Risk

Large Scale Reaction or
Poor Ventilation

High Exposure Risk

Standard PPE:
- Safety Goggles

- Lab Coat
- Nitrile/Neoprene Gloves

Enhanced PPE:
- Standard PPE PLUS

- Face Shield
- Chemical-Resistant Apron

- ABEK Respirator

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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